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Compound of Interest

Compound Name:
Benzyl 3-formylpiperidine-1-

carboxylate

Cat. No.: B112244 Get Quote

An In-Depth Technical Guide to the Commercial Availability and Sourcing of Benzyl 3-
formylpiperidine-1-carboxylate

Abstract
This technical guide provides a comprehensive overview of Benzyl 3-formylpiperidine-1-
carboxylate, a key heterocyclic building block for researchers, medicinal chemists, and drug

development professionals. The document details the compound's chemical identity, its

significance in synthetic chemistry, and a practical analysis of its commercial availability. We

present a curated list of suppliers, typical product specifications, and a procedural workflow for

procurement and quality validation. This guide is intended to serve as a practical resource for

sourcing this versatile intermediate, ensuring the integrity and reproducibility of downstream

applications.

Introduction: The Strategic Value of the Piperidine
Scaffold
The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous

approved drugs and clinical candidates.[1][2] Its three-dimensional structure and ability to

engage in crucial interactions with biological targets make it a valuable component in drug

design.[1] Benzyl 3-formylpiperidine-1-carboxylate, specifically, is a highly versatile synthetic

intermediate. The presence of a reactive aldehyde group at the 3-position, combined with the
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N-Cbz (carboxybenzyl) protecting group, allows for a wide array of subsequent chemical

transformations. This makes it an essential starting material for creating libraries of novel

piperidine derivatives, particularly in the development of therapeutics for neurological disorders.

[3] Understanding the commercial landscape for this building block is the first critical step in any

research program that relies upon it.

Chemical Identity and Properties
Benzyl 3-formylpiperidine-1-carboxylate is a chiral molecule, and it is commercially available

in both its racemic form and as a specific enantiomer, most commonly the (S)-enantiomer. It is

crucial for researchers to select the correct form for their specific stereochemical requirements.

Property Value / Description Reference(s)

IUPAC Name
benzyl 3-formylpiperidine-1-

carboxylate
[4]

Synonyms

1-N-Z-3-Formylpiperidine, 1-Z-

Piperidine-3-aldehyde, N-Cbz-

3-formylpiperidine

[3]

Molecular Formula C₁₄H₁₇NO₃ [3][4][5]

Molecular Weight 247.29 g/mol [3][4][5]

Appearance Low melting solid [3]

Storage Conditions Store at 0-8°C [3]

CAS Numbers

201478-72-0

(Racemic/Unspecified)

405063-39-0 ((S)-enantiomer)

[3][4][5][6]

The Cbz protecting group provides stability and modulates solubility, while the aldehyde

functionality serves as a handle for reactions such as reductive amination, Wittig reactions, and

oxidations to the corresponding carboxylic acid, thereby enabling the synthesis of diverse

molecular architectures.
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Commercial Availability and Representative
Suppliers
This compound is readily available from a range of chemical suppliers that specialize in

building blocks for research and development. Availability typically spans from milligram to

gram scale, with options for bulk or custom synthesis upon request. Below is a comparative

table of representative suppliers.

Supplier Product Name CAS No. Purity
Available Pack
Sizes

Chem-Impex

3-Formyl-

piperidine-1-

carboxylic acid

benzyl ester

201478-72-0 ≥ 95% (HPLC)

Not specified

online; inquiry

required

ChemUniverse

(S)-BENZYL 3-

FORMYLPIPERI

DINE-1-

CARBOXYLATE

405063-39-0 95%
100MG, 250MG,

1G

US Biological

Life Sciences

3-Formyl-

piperidine-1-

carboxylic acid

benzyl ester

201478-72-0 Highly Purified
500mg, 1g, 2g,

5g

Note: Pricing and lead times are subject to change. It is recommended to contact suppliers

directly for current quotations.

Key Applications in Drug Discovery and Synthesis
The primary utility of Benzyl 3-formylpiperidine-1-carboxylate lies in its role as a versatile

intermediate.[3]

Synthesis of Piperidine Derivatives: It is a foundational component for building more complex

molecules. The aldehyde can be readily converted into amines, alcohols, and other

functional groups, facilitating the exploration of structure-activity relationships (SAR).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b112244?utm_src=pdf-body
https://www.chemimpex.com/products/17420
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neurological Drug Candidates: The piperidine scaffold is a common feature in molecules

targeting the central nervous system (CNS). This building block is used in the synthesis of

novel compounds for indications such as Alzheimer's disease and other neurological

disorders.[3][7][8]

Chiral Synthesis: The availability of the enantiomerically pure (S)-form is particularly

valuable.[5] The use of a single enantiomer is critical in modern drug development to

enhance selectivity for biological targets, improve pharmacokinetic properties, and reduce

potential off-target effects or toxicity.[2]

From a synthetic chemistry perspective, the aldehyde is often generated via the controlled

reduction of a more stable precursor, such as a carboxylic acid or ester derivative.[9][10] This

highlights the compound's position as a pivotal, yet delicate, intermediate that requires careful

handling and storage.

Recommended Workflow for Procurement and
Quality Assessment
Sourcing a chemical intermediate is not merely a transactional step; it is the foundation of

reliable and reproducible research. A robust procurement and validation process is essential.

The following workflow is recommended to ensure the quality and identity of the procured

material.
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Procurement Phase

In-House Validation Phase

1. Identify Potential Suppliers
(e.g., Chem-Impex, ChemUniverse)

2. Request Quotations,
Certificates of Analysis (CoA),

& Lead Times

3. Evaluate Supplier Data
(Purity, Specifications, Cost)

4. Place Purchase Order

5. Receive & Log Compound
(Verify CAS, Lot No.)

6. Perform Incoming QC Checks
(e.g., ¹H NMR, LC-MS)

Compare to Supplier CoA

7. Release for Experimental Use

Pass

8. Quarantine/Reject if Fails QC

Fail

Click to download full resolution via product page

Figure 1: Recommended workflow for sourcing and validating chemical intermediates.
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Causality Behind the Workflow:

Step 3 (Evaluation): Do not select a supplier based on price alone. A detailed Certificate of

Analysis provides initial evidence of quality. The trustworthiness of the supplier is paramount.

Step 6 (Incoming QC): This is a self-validating step and is critical for scientific integrity. While

a supplier's CoA is a useful guide, independent verification via techniques like Nuclear

Magnetic Resonance (¹H NMR) confirms the structure, and Liquid Chromatography-Mass

Spectrometry (LC-MS) confirms purity and mass. This internal check protects against lot-to-

lot variability or degradation during shipping and ensures that the material entering your

experimental workflow is precisely what you expect it to be.

Conclusion
Benzyl 3-formylpiperidine-1-carboxylate is a commercially accessible and highly valuable

building block for drug discovery and synthetic chemistry. With several reputable suppliers

offering various grades and stereoisomers, researchers have a solid foundation for their

synthetic campaigns. The key to successful utilization of this intermediate lies not only in

identifying a source but also in implementing a rigorous in-house validation protocol. By

following a structured procurement and quality control workflow, scientists can ensure the

integrity of their starting materials, leading to more reliable, reproducible, and ultimately

successful research outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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